Cas no 2171689-79-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
• CAS No: 2171689-79-3
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6149632
• PubChem ID: 165546767
• Update Time: 2025-10-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
• EN300-1519604
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid
• 2171689-79-3

• Inchi： 1S/C23H26N2O6/c1-2-20(22(29)25(11-12-26)13-21(27)28)24-23(30)31-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,26H,2,11-14H2,1H3,(H,24,30)(H,27,28)
• InChI Key： HBRQHHTWPFBSAA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CCO)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid

Introduction to 2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic Acid (CAS No: 2171689-79-3)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid, identified by the CAS number 2171689-79-3, is a complex organic molecule with significant potential in the fields of biochemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and therapeutic agents.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during chemical synthesis, making this compound highly valuable in the construction of bioactive molecules. Additionally, the presence of a hydroxyethyl group introduces hydrophilic properties, enhancing its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a precursor for developing advanced drug delivery systems. Researchers have explored its ability to serve as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to form stable nanoparticles or micelles. These findings suggest that 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid could be instrumental in improving drug efficacy and reducing side effects in various therapeutic applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of the Fmoc group ensures precise control over the reaction pathways, enabling high yields and purity levels. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its quality and consistency.

The application of this compound extends beyond drug delivery; it has also been investigated for its role in enzyme inhibition and immunomodulation. For instance, studies have demonstrated its potential as an inhibitor of certain proteases, which are key players in various pathological processes such as inflammation and cancer progression.

Moreover, the integration of this compound into peptide-based vaccines has shown promise in enhancing immune responses, making it a candidate for next-generation vaccine development. Its ability to modulate immune cells through specific interactions with antigen-presenting cells underscores its versatility in biomedical applications.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid (CAS No: 2171689-79-3) represents a cutting-edge molecule with multifaceted applications in modern medicine. Its unique chemical properties and versatile functionality make it a valuable asset in advancing therapeutic strategies and drug delivery systems.